Cas no 81456-46-4 (Hydrocortisone 17-Valerate 21-Acetate)

• Product Name: Hydrocortisone 17-Valerate 21-Acetate
• CAS No: 81456-46-4
• MF: C₂₈H₄₀O₇
• MW: 488.61300945282
• CID: 986770
• Update Time: 2023-11-22

Hydrocortisone 17-Valerate 21-Acetate Chemical and Physical Properties

Names and Identifiers

• 11beta,17,21-trihydroxypregn-4-ene-3,20-dione 21-acetate 17-valerate
• [(8S,9S,10R,11S,13S,14S,17R)-17-(2-acetyloxyacetyl)-11-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate
• Hydrocortisone 17-Valerate 21-Acetate

• Inchi： 1S/C28H40O7/c1-5-6-7-24(33)35-28(23(32)16-34-17(2)29)13-11-21-20-9-8-18-14-19(30)10-12-26(18,3)25(20)22(31)15-27(21,28)4/h14,20-22,25,31H,5-13,15-16H2,1-4H3/t20-,21-,22-,25+,26-,27-,28-/m0/s1
• InChI Key： YHLNSTMFAGIHSR-SLPNHVECSA-N
• SMILES： O(C(CCCC)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 488.277
• Monoisotopic Mass: 488.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.2
• Boiling Point: 608.9°C at 760 mmHg
• Flash Point: 194.7°C
• Refractive Index: 1.547